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Introduction
4-Fluorothiophenol, with the CAS number 371-42-6, is a versatile organofluorine compound

that serves as a critical building block in various fields of chemical synthesis.[1][2] Its unique

molecular structure, featuring a fluorine atom and a thiol group on a benzene ring, imparts

specific reactivity that is highly sought after in the development of pharmaceuticals,

agrochemicals, and advanced polymers.[1][3] This technical guide provides a comprehensive

overview of 4-Fluorothiophenol, including its chemical and physical properties, detailed

experimental protocols for its synthesis, spectroscopic data, key applications, and safety

information.

Chemical and Physical Properties
4-Fluorothiophenol is a colorless to pale yellow liquid with a distinct, pungent odor.[4][5] It is

characterized by the chemical formula C₆H₅FS and a molecular weight of 128.17 g/mol .[6][7]

The presence of the electron-withdrawing fluorine atom enhances the acidity of the thiol group

compared to thiophenol.[5] It is soluble in common organic solvents like ethyl acetate, dimethyl

sulfoxide, dichloromethane, and chloroform, but it is not miscible with water.[5]

Table 1: Physicochemical Properties of 4-Fluorothiophenol
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Property Value Reference(s)

CAS Number 371-42-6 [6][8][9]

Molecular Formula C₆H₅FS [6][8][10]

Molecular Weight 128.17 g/mol [6][7][10]

Appearance
Clear colorless to light yellow

liquid
[2][4]

Density 1.203 g/mL at 25 °C [2][6]

Boiling Point 164-168 °C [4][11]

Melting Point 43-46 °C [4][11]

Flash Point 54 °C (129.2 °F) - closed cup [6]

Refractive Index (n20/D) 1.550 [2][6]

Solubility
Soluble in chloroform,

methanol; not miscible in water
[4][5]

pKa 6.40 ± 0.10 (Predicted) [4]

Table 2: Identifiers for 4-Fluorothiophenol
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Identifier Value Reference(s)

IUPAC Name 4-fluorobenzenethiol [7][12]

Synonyms

4-Fluorobenzenethiol, p-

Fluorothiophenol, 4-

Mercaptofluorobenzene

[6][8][13]

EC Number 206-737-6 [6][14]

MDL Number MFCD00004846 [6][8][15]

InChI
1S/C6H5FS/c7-5-1-3-6(8)4-2-

5/h1-4,8H
[6][7]

InChIKey
OKIHXNKYYGUVTE-

UHFFFAOYSA-N
[6][7]

SMILES Fc1ccc(S)cc1 [6][12]

Synthesis of 4-Fluorothiophenol: Experimental
Protocols
Two primary methods for the synthesis of 4-Fluorothiophenol are documented: the reduction

of 4-fluorobenzenesulfonyl chloride and the reaction of p-bromofluorobenzene with a sulfur

source.

Synthesis via Reduction of 4-Fluorobenzenesulfonyl
Chloride
This industrial process involves a multi-step reaction that can yield highly pure 4-
Fluorothiophenol.[8][16]

Experimental Protocol:

Formation of Sodium 4-Fluorobenzenesulfinate: In a pressure vessel under a nitrogen

atmosphere, a 40% aqueous solution of sodium hydrogen sulfite and water are combined.

The pH is adjusted to 6.5 with a 44.8% sodium hydroxide solution while heating to 40°C. 4-

Fluorobenzenesulfonyl chloride is then added dropwise at 40-45°C.[6]
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Reduction to 4,4'-Difluorodiphenyl Disulfide: The resulting solution of sodium 4-

fluorobenzenesulfinate is reduced with sulfur dioxide to yield 4,4'-difluorodiphenyl disulfide.

[8][9]

Formation of 4-Fluorothiophenol Sodium Salt: The 4,4'-difluorodiphenyl disulfide is

dissolved in a water-miscible inert organic solvent (e.g., isopropanol or tetrahydrofuran). An

aqueous sodium hydroxide solution containing sodium borohydride is then added to carry

out the reduction to the sodium salt of 4-fluorothiophenol. The reaction is typically

maintained at a temperature between 60°C and 100°C.[6][8]

Isolation of 4-Fluorothiophenol: The solvent is removed by distillation. The aqueous

solution of sodium 4-fluorothiophenolate is then acidified with concentrated hydrochloric

acid to a pH of 0.5 to 2.5. The 4-fluorothiophenol separates as a clear lower phase and can

be isolated.[8]

Purification: Further purification can be achieved by vacuum distillation to obtain 4-
fluorothiophenol with a purity of over 99%.[8][17]
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Synthesis of 4-Fluorothiophenol via Reduction
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Caption: Synthesis of 4-Fluorothiophenol via Reduction Workflow.

Synthesis from p-Bromofluorobenzene
This laboratory-scale synthesis utilizes a palladium-catalyzed cross-coupling reaction.

Experimental Protocol:
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Reaction Setup: In a dry Schlenk tube under an argon atmosphere, add p-

bromofluorobenzene (0.5 mmol), sodium thiosulfate (100 mg), cesium carbonate (1 mmol,

325 mg), a catalytic amount of a palladium source (e.g.,

tris(dibenzylideneacetone)dipalladium(0) or palladium acetate), and a suitable phosphine

ligand (e.g., XPhos).

Reaction Execution: Add an appropriate solvent (e.g., toluene or dioxane) to the Schlenk

tube. Place the reaction mixture in an oil bath and stir at 80°C for 24 hours.

Workup: After the reaction is complete, filter the solids and wash with ether. The filtrate

contains the desired product.

Purification: The crude product can be purified by column chromatography on silica gel to

yield pure p-fluorothiophenol.
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Synthesis of 4-Fluorothiophenol from p-Bromofluorobenzene

p-Bromofluorobenzene

Reaction Mixture
in Solvent

Sodium Thiosulfate Palladium Catalyst
& XPhos Ligand Cesium Carbonate

Heating (80°C, 24h)

Filtration

Crude Product

Pure 4-Fluorothiophenol

Purification

Column Chromatography

Click to download full resolution via product page

Caption: Synthesis of 4-Fluorothiophenol from p-Bromofluorobenzene Workflow.

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

4-Fluorothiophenol.

Table 3: Spectroscopic Data for 4-Fluorothiophenol
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Technique Description Reference(s)

¹H NMR

Data available, but specific

chemical shifts and coupling

constants are not detailed in

the provided search results.

Spectra are typically recorded

on a 400 MHz spectrometer.

[16][17]

¹³C NMR

Data available, but specific

chemical shifts are not detailed

in the provided search results.

[16][17]

¹⁹F NMR

Data available, but specific

chemical shifts are not detailed

in the provided search results.

[17]

FTIR

The spectrum will show

characteristic peaks for C-F, S-

H, and aromatic C-H and C=C

bonds. The fingerprint region

(400–1500 cm⁻¹) provides a

unique pattern for

identification.

[7][18]

Mass Spectrometry (GC-MS)

The mass spectrum will show

the molecular ion peak and

characteristic fragmentation

patterns.

[7][15]

Note: Detailed interpretation of spectra requires comparison with reference spectra and

databases.

Applications of 4-Fluorothiophenol
4-Fluorothiophenol is a valuable intermediate in several areas of chemical synthesis.

Pharmaceutical Synthesis
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A significant application of 4-Fluorothiophenol is in the synthesis of the anti-cancer drug

Bicalutamide.[2][4] It serves as a key precursor for introducing the fluorophenylthio moiety into

the final drug molecule.

Polymer Chemistry
4-Fluorothiophenol is utilized as a monomer in polymerization reactions.[1][3] It can be

copolymerized with monomers such as acrylonitrile and methacrylate to create novel polymers

with tailored properties, including enhanced thermal stability and chemical resistance.[1][3]

Organic Synthesis
In general organic synthesis, 4-Fluorothiophenol readily reacts with unsaturated fatty acids to

form thiolates.[1] These thiolates are versatile intermediates for the synthesis of a wide range

of complex organic molecules.[1] It is also a precursor for the synthesis of S-aryl

dithiocarbamates, which have applications in medicinal chemistry and materials science.

Applications of 4-Fluorothiophenol

Core Compound

Applications

4-Fluorothiophenol

Pharmaceutical Synthesis
(e.g., Bicalutamide)

Used in

Polymer Chemistry
(Monomer)

Used as

Organic Synthesis Intermediate
(e.g., S-aryl dithiocarbamates)

Used as

Click to download full resolution via product page

Caption: Key Application Areas of 4-Fluorothiophenol.

Safety and Handling
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4-Fluorothiophenol is a hazardous chemical and requires careful handling in a laboratory or

industrial setting.

Table 4: Hazard and Safety Information for 4-Fluorothiophenol
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Category Information Reference(s)

GHS Hazard Statements

H226: Flammable liquid and

vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[8][9]

GHS Precautionary

Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking.P233:

Keep container tightly

closed.P240: Ground/bond

container and receiving

equipment.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6][8][9]

Personal Protective Equipment

(PPE)

Safety glasses or chemical

goggles, face shield, protective

gloves, suitable protective

clothing, and respiratory

protection in case of

inadequate ventilation.

[8]

First Aid Measures Inhalation: Remove to fresh

air. Get medical attention.Skin

Contact: Wash with plenty of

soap and water. Get medical

attention.Eye Contact:

Immediately flush with water

for at least 15 minutes. Get

medical attention.Ingestion: Do

[8]
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NOT induce vomiting. Rinse

mouth with water and get

medical attention.

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Keep away

from heat and sources of

ignition. It is air-sensitive, so

storage under an inert

atmosphere is recommended.

[8][9]

Incompatible Materials
Strong bases, strong oxidizing

agents.
[8][19]

Hazardous Decomposition

Products

Carbon oxides, hydrogen

fluoride, and sulfur oxides

upon thermal decomposition.

[8][9]

Conclusion
4-Fluorothiophenol (CAS 371-42-6) is a chemical intermediate of significant importance in

modern synthetic chemistry. Its utility in the synthesis of pharmaceuticals, the creation of novel

polymers, and as a versatile building block in organic reactions underscores its value to

researchers and drug development professionals. A thorough understanding of its properties,

synthetic routes, and safe handling procedures is crucial for its effective and safe utilization in

research and development. This guide provides a foundational resource for professionals

working with this key chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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